Cas no 1007386-82-4 (6-methyl-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid)
1007386-82-4 structure
Product Name:6-methyl-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid
CAS No:1007386-82-4
MF:C8H7NO2S
MW:181.211680650711
CID:1096091
PubChem ID:24815617
Update Time:2025-04-20
6-methyl-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-methyl-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid
- 1007386-82-4
- 6-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylicacid
- ZB1298
- SCHEMBL1244684
- DB-359619
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- Inchi: 1S/C8H7NO2S/c1-4-6(8(10)11)9-5-2-3-12-7(4)5/h2-3,9H,1H3,(H,10,11)
- InChI Key: XWKVOVYOCKXSKA-UHFFFAOYSA-N
- SMILES: S1C=CC2=C1C(C)=C(C(=O)O)N2
Computed Properties
- Exact Mass: 181.01975g/mol
- Monoisotopic Mass: 181.01975g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 181.21g/mol
- XLogP3: 2
- Topological Polar Surface Area: 81.3Ų
6-methyl-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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